4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline

• IUPAC Name: 4,6-dimethyl-2-[(3-nitrophenyl)methylsulfanyl]quinazoline
• InChI: InChI=1S/C17H15N3O2S/c1-11-6-7-16-15(8-11)12(2)18-17(19-16)23-10-13-4-3-5-14(9-13)20(21)22/h3-9H,10H2,1-2H3
• InChI Key: UGQWBNVAYOBOCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)SCC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline, also known as DMNQ, is a synthetic compound that has been widely used in scientific research for its ability to generate reactive oxygen species (ROS) and induce oxidative stress in cells. DMNQ has been shown to have potential therapeutic applications in cancer treatment and neurodegenerative diseases.

Mechanism of Action

4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline generates ROS through redox cycling, which involves the transfer of electrons between 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline and cellular components such as NADH and NADPH. This process generates superoxide anions, which can be converted to other ROS such as hydrogen peroxide and hydroxyl radicals. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline-induced ROS can lead to oxidative damage to cellular components such as DNA, proteins, and lipids, which can ultimately lead to cell death.
Biochemical and Physiological Effects:
4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline-induced oxidative stress has been shown to have a variety of biochemical and physiological effects on cells. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has also been shown to induce oxidative stress in neuronal cells, which can lead to neurodegeneration. Additionally, 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has been used to study the effects of oxidative stress on mitochondrial function and cellular metabolism.

Advantages and Limitations for Lab Experiments

4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline is also a potent generator of ROS, making it a useful tool for studying oxidative stress in cells. However, 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has some limitations as well. It can be toxic to cells at high concentrations, and its effects can be influenced by factors such as cell type and culture conditions.

Future Directions

There are several future directions for research on 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline. One area of interest is the development of 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline-based therapies for cancer and neurodegenerative diseases. Another area of interest is the use of 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline to study the effects of oxidative stress on cellular signaling pathways and gene expression. Additionally, there is potential for the development of new 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline analogs with improved properties for research and therapeutic applications.
In conclusion, 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline is a synthetic compound that has been widely used in scientific research for its ability to generate ROS and induce oxidative stress in cells. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has potential therapeutic applications in cancer treatment and neurodegenerative diseases. Its mechanism of action involves redox cycling and the generation of ROS, which can lead to oxidative damage and cell death. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has advantages and limitations for lab experiments, and there are several future directions for research on 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline.

Synthesis Methods

4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline can be synthesized through a multi-step process involving the reaction of 2,4-dimethylquinazoline with 3-nitrobenzyl chloride in the presence of a base such as sodium hydride. The resulting intermediate is then treated with thiol to form the final product, 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline. The purity of 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline can be determined through HPLC analysis.

Scientific Research Applications

4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has been extensively used in scientific research to study oxidative stress and its effects on cells. 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline generates ROS in cells, which can lead to oxidative damage and cell death. This property of 4,6-dimethyl-2-[(3-nitrobenzyl)thio]quinazoline has been used to study the mechanisms of oxidative stress-induced cell death and to develop potential therapeutic strategies for diseases such as cancer and neurodegenerative diseases.